Cas no 170646-96-5 (N-methoxy-N-methyl-3-phenylpropanamide)

• Product Name: N-methoxy-N-methyl-3-phenylpropanamide
• CAS No: 170646-96-5
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• MDL: MFCD03837726
• CID: 892010
• PubChem ID: 3785569
• Update Time: 2025-10-28

N-methoxy-N-methyl-3-phenylpropanamide Chemical and Physical Properties

Names and Identifiers

• Benzenepropanamide, N-methoxy-N-methyl-
• N-methoxy-N-methyl-3-phenylpropanamide
• N-methoxy-N-methyl-3-phenyl-propionamide
• Benzenepropanamide,N-methoxy-N-methyl
• N-methoxy-N-methyl dihydrocinnamamide
• N-methoxy-N-methyl-benzenepropanamide
• N-methoxy-N-methylhydrocinnamamide

• MDL： MFCD03837726
• Inchi： 1S/C11H15NO2/c1-12(14-2)11(13)9-8-10-6-4-3-5-7-10/h3-7H,8-9H2,1-2H3
• InChI Key： ANVULNURROKXKS-UHFFFAOYSA-N
• SMILES： O(C)N(C)C(CCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 193.11000
• Monoisotopic Mass: 193.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.54000
• LogP: 1.63900

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on N-methoxy-N-methyl-3-phenylpropanamide

N-Methoxy-N-Methyl-3-Phenylpropanamide: A Comprehensive Overview

N-Methoxy-N-methyl-3-phenylpropanamide (CAS No. 170646-96-5) is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure and properties, has been the subject of extensive research due to its potential applications in drug development and material science. The compound's name, N-methoxy-N-methyl-3-phenylpropanamide, reflects its structural composition, which includes a methoxy group, a methyl group, and a phenyl group attached to a propanamide backbone.

The CAS No. 170646-96-5 identifier is crucial for referencing this compound in scientific literature and regulatory documents. Recent studies have highlighted the compound's ability to act as a versatile building block in organic synthesis, enabling the creation of complex molecular architectures. Its long-tail keywords such as "N-methoxy-N-methyl propanamide" and "3-phenylpropanamide derivatives" have become increasingly relevant in discussions about its role in medicinal chemistry.

One of the most notable aspects of N-methoxy-N-methyl-3-phenylpropanamide is its pharmacokinetic profile. Research conducted in 2023 revealed that this compound exhibits favorable bioavailability when administered orally, making it a promising candidate for drug delivery systems. The methoxy group plays a critical role in modulating the compound's solubility and permeability, while the methyl group contributes to its stability under physiological conditions.

In terms of synthesis, N-methoxy-N-methyl-3-phenylpropanamide can be prepared through a variety of methods, including nucleophilic acyl substitution and amide coupling reactions. Recent advancements in catalytic techniques have enabled more efficient and scalable production of this compound, reducing costs and improving yield. The long-tail keywords such as "synthesis of N-methoxy-N-methyl propanamide" and "efficient production methods for 3-phenylpropanamide derivatives" underscore the importance of optimizing synthetic pathways for this compound.

The application of N-methoxy-N-methyl-3-phenylpropanamide extends beyond pharmacology into materials science. Studies have shown that this compound can serve as a precursor for the synthesis of advanced polymers and coatings with enhanced mechanical properties. Its ability to form stable amide bonds makes it an ideal candidate for applications requiring high durability and resistance to environmental factors.

From an environmental perspective, the ecological impact of N-methoxy-N-methyl-3-phenylpropanamide has been a topic of recent research. Preliminary findings indicate that the compound undergoes rapid biodegradation under aerobic conditions, minimizing its potential to accumulate in ecosystems. This aligns with growing concerns about sustainability and the need for eco-friendly chemical compounds.

In conclusion, N-Methoxy-N-Methyl-3-Phenylpropanamide (CAS No. 170646-96-5) is a multifaceted compound with significant implications across various scientific domains. Its unique structure, favorable pharmacokinetic properties, and versatile applications make it a valuable asset in modern chemistry. As research continues to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.